Cas no 1261818-75-0 (3-Bromo-4-(difluoromethoxy)benzonitrile)

• Product Name: 3-Bromo-4-(difluoromethoxy)benzonitrile
• CAS No: 1261818-75-0
• MF: C₈H₄BrF₂NO
• MW: 248.02426815033
• CID: 4756621
• Update Time: 2023-08-16

3-Bromo-4-(difluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethoxy)benzonitrile

• Inchi： 1S/C8H4BrF2NO/c9-6-3-5(4-12)1-2-7(6)13-8(10)11/h1-3,8H
• InChI Key： CDHJVHKIZPOEIF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1OC(F)F

Computed Properties

• Exact Mass: 246.94443g/mol
• Monoisotopic Mass: 246.94443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33
• Molecular Weight: 248.02g/mol